Cas no 906765-44-4 (1-(4-cyanophenyl)-3-(2-methylphenyl)urea)

• Product Name: 1-(4-cyanophenyl)-3-(2-methylphenyl)urea
• CAS No: 906765-44-4
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 6420725
• PubChem ID: 47159304
• Update Time: 2025-05-26

1-(4-cyanophenyl)-3-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyanophenyl)-3-(2-methylphenyl)urea
• SCHEMBL17079634
• EN300-22736337
• 906765-44-4

• Inchi： 1S/C15H13N3O/c1-11-4-2-3-5-14(11)18-15(19)17-13-8-6-12(10-16)7-9-13/h2-9H,1H3,(H2,17,18,19)
• InChI Key： MCCSYGLSRZQLEQ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C#N)=CC=1)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Additional information on 1-(4-cyanophenyl)-3-(2-methylphenyl)urea

1-(4-Cyanophenyl)-3-(2-Methylphenyl)Urea: A Comprehensive Overview

1-(4-Cyanophenyl)-3-(2-Methylphenyl)Urea, with the CAS number 906765-44-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating biological systems, making it a subject of extensive research.

The molecular structure of 1-(4-Cyanophenyl)-3-(2-Methylphenyl)Urea comprises a urea group linked to two aromatic rings: a 4-cyanophenyl group and a 2-methylphenyl group. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its interactions within biological systems. The cyanophenyl group introduces electron-withdrawing effects, while the methylphenyl group contributes electron-donating properties, creating a balance that enhances the compound's bioactivity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(4-Cyanophenyl)-3-(2-Methylphenyl)Urea. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize its synthesis. These methods not only improve yield but also ensure the purity required for biological testing. The compound's synthesis is often carried out under mild conditions, making it suitable for large-scale production.

In terms of applications, 1-(4-Cyanophenyl)-3-(2-Methylphenyl)Urea has shown promise in the pharmaceutical industry. Studies have demonstrated its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. This makes it a potential candidate for developing novel therapeutic agents against conditions like cancer and neurodegenerative diseases. Additionally, its structural versatility allows for further modification to enhance potency and selectivity.

The toxicity profile of 1-(4-Cyanophenyl)-3-(2-Methylphenyl)Urea has been evaluated in preclinical models, revealing acceptable safety margins. However, further research is needed to fully understand its long-term effects and mechanisms of action. Regulatory agencies have expressed interest in this compound due to its potential benefits, provided that rigorous testing confirms its safety and efficacy.

In conclusion, 1-(4-Cyanophenyl)-3-(2-Methylphenyl)Urea, with CAS number 906765-44-4, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future drug development.